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Compound of Interest

Compound Name: Glycerol triglycidyl ether

Cat. No.: B081281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of Glycerol triglycidyl ether (GTE), a trifunctional epoxide monomer with

significant utility in material science and emerging potential in pharmaceutical formulations.

Chemical and Physical Properties
Glycerol triglycidyl ether is a colorless to pale yellow liquid known for its high reactivity,

stemming from its three epoxy groups.[1][2][3] This trifunctional nature makes it an effective

crosslinking agent.[4] It is soluble in organic solvents with limited solubility in water.[1][3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Glycerol triglycidyl ether.
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Property Value Source(s)

CAS Number 13236-02-7 [4]

Molecular Formula C₁₂H₂₀O₆ [2][4]

Molecular Weight 260.28 g/mol [2][4]

Appearance Colorless to pale yellow liquid [2][4]

Boiling Point 378.7 ± 42.0 °C (Predicted) [2]

Density 1.251 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 158.7 °C [5]

Synthesis and Manufacturing
The industrial synthesis of Glycerol triglycidyl ether is typically a two-step process involving

the reaction of glycerol with epichlorohydrin, followed by dehydrochlorination.[4][6]

Synthesis Workflow
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Step 1: Addition Reaction

Step 2: Dehydrochlorination

Glycerol
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Glycerol Triglycidyl EtherSodium Hydroxide (NaOH)

Click to download full resolution via product page

Caption: Synthesis of Glycerol Triglycidyl Ether.

Detailed Experimental Protocol for Synthesis
The following protocol outlines the laboratory-scale synthesis of Glycerol triglycidyl ether:

Reaction Setup: To a three-necked flask equipped with a magnetic stirrer, reflux condenser,

and thermometer, add 0.1 mol (9.2 g) of glycerol.

Addition of Reagents: Add 0.3 mol (27.75 g) of epichlorohydrin to the flask.

Catalysis and First Step Reaction: Begin stirring and heat the mixture in a water bath to

60°C. Once the temperature is stable, add 0.0015 mol of a Lewis acid catalyst (e.g., boron

trifluoride etherate). Maintain the reaction at 60°C for 4 hours.
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Cooling: After 4 hours, cool the reaction mixture to room temperature.

Dehydrochlorination: Add a 40% sodium hydroxide solution in a 1.5:1 molar ratio relative to

the initial amount of epichlorohydrin. Conduct this ring-closing reaction at 35°C for 4 hours.

Purification: After the reaction is complete, filter the mixture to remove insoluble salts. The

filtrate is then subjected to vacuum distillation to remove water and unreacted

epichlorohydrin, yielding the final product, Glycerol triglycidyl ether. A yield of

approximately 71.6% can be expected under these optimized conditions.

Core Applications and Mechanisms
The primary utility of Glycerol triglycidyl ether lies in its function as a crosslinking agent and a

reactive diluent, particularly in epoxy resin formulations.[6]

Crosslinking Mechanism
The three highly reactive epoxy groups of GTE can undergo ring-opening reactions with

nucleophiles such as amines, acids, and hydroxyl groups.[1] This forms stable covalent bonds,

leading to the formation of a dense, three-dimensional polymer network.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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